8-(cyclopropanesulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

• IUPAC Name: 8-cyclopropylsulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane
• InChI: InChI=1S/C10H17NO3S2/c12-16(13,9-1-2-9)11-5-3-10(4-6-11)14-7-8-15-10/h9H,1-8H2
• InChI Key: QLDPNNUMBXNBEI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCC3(CC2)OCCS3
• Molecular Formula: C10H17NO3S2
• DSSTOX Substance ID: DTXSID201186596
• Molecular Weight: 263.4 g/mol
• CAS RN: 1351653-99-0

Description

Synthesis Analysis

The synthesis of a compound is typically described in the scientific literature. The process can involve various chemical reactions, and the choice of reactions often depends on the specific structure of the compound.

Chemical Reactions Analysis

The chemical reactions involving a compound can be studied using various techniques. These can include spectroscopic methods, computational chemistry, and experimental studies.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various experimental techniques. These can include measurements of melting point, boiling point, solubility, and various spectroscopic properties.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of “1-Oxa-4-thia-8-azaspiro[4.5]decane, 8-(cyclopropylsulfonyl)-”, also known as “8-(cyclopropanesulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane” or “F6122-0209”. Each application is detailed under a separate heading for clarity.

Anticancer Activity

Research has shown that derivatives of 1-Oxa-4-thia-8-azaspiro[4.5]decane exhibit significant anticancer properties. These compounds have been tested against various cancer cell lines, including human liver hepatocellular carcinoma (HepG-2), human prostate adenocarcinoma (PC-3), and human colorectal carcinoma (HCT116). .

Antitumor Activity

A series of novel derivatives of 1-Oxa-4-azaspiro[4.5]decane have been synthesized and evaluated for their antitumor activity. These compounds showed potent activity against human lung cancer (A549), human breast cancer (MDA-MB-231), and human cervical cancer (HeLa) cell lines. .

Enzyme Inhibition

1-Oxa-4-thia-8-azaspiro[4.5]decane derivatives have been studied for their ability to inhibit specific enzymes. For instance, they have been identified as inhibitors of the vanin-1 enzyme, which plays a crucial role in metabolism and inflammation. .

Central Nervous System (CNS) Activity

These compounds have also been investigated for their effects on the central nervous system. They have shown affinity for central muscarinic M1 and M2 receptors, which are involved in cognitive functions and memory. .

Cardiovascular Applications

Research indicates that 1-Oxa-4-thia-8-azaspiro[4.5]decane derivatives can act as stimulants for soluble guanylate cyclase (sGC), an enzyme involved in cardiovascular functions. .

Antimicrobial Activity

The antimicrobial properties of these compounds have been explored, showing effectiveness against a range of bacterial and fungal pathogens. .

Anti-inflammatory Properties

Derivatives of 1-Oxa-4-thia-8-azaspiro[4.5]decane have demonstrated significant anti-inflammatory effects. These compounds can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation. .

Drug Delivery Systems

The unique structural properties of 1-Oxa-4-thia-8-azaspiro[4.5]decane make it a valuable component in drug delivery systems. .

These applications highlight the versatility and potential of 1-Oxa-4-thia-8-azaspiro[4.5]decane derivatives in various fields of scientific research and medicine.

Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decaneSynthesis and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione DerivativesSynthesis of 8-oxa-2-azaspiro[4.5]decaneSynthesis and Structure-Activity Studies of a Series of 1-Oxa-8

Mechanism of Action

Target of Action

The primary target of the compound “1-Oxa-4-thia-8-azaspiro[4.5]decane, 8-(cyclopropylsulfonyl)-” is the sigma-1 receptor . The sigma-1 receptor is a chaperone protein at the endoplasmic reticulum (ER) that modulates calcium signaling through the IP3 receptor .

Mode of Action

This compound interacts with its target, the sigma-1 receptor, by binding to it with nanomolar affinity .

Biochemical Pathways

The biochemical pathways affected by this compound are related to the sigma-1 receptor’s role in modulating calcium signaling . The sigma-1 receptor, when activated, can influence many downstream effects related to calcium signaling, including cell survival, neuroplasticity, and neurotransmission .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on its interaction with the sigma-1 receptor. Given the receptor’s role in calcium signaling, the compound could potentially influence a variety of cellular functions, including cell survival and neurotransmission . .

Safety and Hazards

The safety and hazards associated with a compound are typically assessed through toxicological studies and by referring to material safety data sheets.

Future Directions

The future directions in the study of a compound can depend on many factors, including its potential applications in fields like medicine, materials science, etc.